Cas no 1138480-98-4 (Methyl 6-oxospiro[3.3]heptane-2-carboxylate)

Methyl 6-oxospiro[3.3]heptane-2-carboxylate structure
1138480-98-4 structure
Product Name:Methyl 6-oxospiro[3.3]heptane-2-carboxylate
CAS No:1138480-98-4
MF:C9H12O3
MW:168.189783096313
MDL:MFCD20922770
CID:1040687
PubChem ID:57415831
Update Time:2025-04-20

Methyl 6-oxospiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 6-oxospiro[3.3]heptane-2-carboxylate
    • 6-oxo-Spiro[3.3]heptane-2-carboxylic acid methyl ester
    • methyl 2-oxospiro[3.3]heptane-6-carboxylate
    • AK103686
    • Spiro[3.3]heptane-2-carboxylic acid, 6-oxo-, methyl ester
    • KPVYGLFZWUGNOJ-UHFFFAOYSA-N
    • 2338AA
    • PB30431
    • FCH1612902
    • OR317091
    • AB0088709
    • ST1070433
    • AX8235225
    • AM20070568
    • 6-Oxospiro[3.3]hep
    • 6-Oxospiro[3.3]heptane-2-carboxylic acid methyl ester
    • Spiro[3.3]heptane-2-carboxy
    • SCHEMBL15166836
    • SY097521
    • MFCD20922770
    • EN300-3012294
    • DTXSID00725524
    • 1138480-98-4
    • Spiro[3.3]heptane-2-carboxylic acid, 6-oxo-,methyl ester
    • A894303
    • Methyl 6-oxospiro[3.3]heptane-2-carboxylate, 95%
    • AKOS016006142
    • CS-0048921
    • METHYL6-OXOSPIRO[3.3]HEPTANE-2-CARBOXYLATE
    • AS-34347
    • DA-35945
    • MDL: MFCD20922770
    • Inchi: 1S/C9H12O3/c1-12-8(11)6-2-9(3-6)4-7(10)5-9/h6H,2-5H2,1H3
    • InChI Key: KPVYGLFZWUGNOJ-UHFFFAOYSA-N
    • SMILES: O=C1CC2(C1)CC(C(=O)OC)C2

Computed Properties

  • Exact Mass: 168.078644241g/mol
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
  • XLogP3: 0.1

Methyl 6-oxospiro[3.3]heptane-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M884421-5g
Methyl 6-oxospiro[3.3]heptane-2-carboxylate
1138480-98-4 97%
5g
¥13,310.00 2022-09-01
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB05637-50g
methyl 6-oxospiro[3.3]heptane-2-carboxylate
1138480-98-4 95%
50g
$1800 2023-09-07
Fluorochem
230006-1g
Methyl 6-oxospiro[3.3]heptane-2-carboxylate
1138480-98-4 95%
1g
£137.00 2022-02-28
Fluorochem
230006-5g
Methyl 6-oxospiro[3.3]heptane-2-carboxylate
1138480-98-4 95%
5g
£412.00 2022-02-28
Fluorochem
230006-10g
Methyl 6-oxospiro[3.3]heptane-2-carboxylate
1138480-98-4 95%
10g
£686.00 2022-02-28
Fluorochem
230006-25g
Methyl 6-oxospiro[3.3]heptane-2-carboxylate
1138480-98-4 95%
25g
£1372.00 2022-02-28
TRC
M330533-10mg
Methyl 6-Oxospiro[3.3]heptane-2-carboxylate
1138480-98-4
10mg
$ 50.00 2022-06-03
TRC
M330533-50mg
Methyl 6-Oxospiro[3.3]heptane-2-carboxylate
1138480-98-4
50mg
$ 65.00 2022-06-03
TRC
M330533-100mg
Methyl 6-Oxospiro[3.3]heptane-2-carboxylate
1138480-98-4
100mg
$ 80.00 2022-06-03
ChemScence
CS-0048921-250mg
Methyl 6-oxospiro[3.3]heptane-2-carboxylate
1138480-98-4
250mg
$45.0 2022-04-28

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